Cas no 2034411-27-1 (2-(2H-1,3-benzodioxol-5-yl)-1-{4-6-(trifluoromethyl)pyrimidin-4-ylpiperazin-1-yl}ethan-1-one)

• Product Name: 2-(2H-1,3-benzodioxol-5-yl)-1-{4-6-(trifluoromethyl)pyrimidin-4-ylpiperazin-1-yl}ethan-1-one
• CAS No: 2034411-27-1
• MF: C₁₈H₁₇F₃N₄O₃
• MW: 394.347794294357
• CID: 5350578
• Update Time: 2025-10-23

2-(2H-1,3-benzodioxol-5-yl)-1-{4-6-(trifluoromethyl)pyrimidin-4-ylpiperazin-1-yl}ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-(benzo[d][1,3]dioxol-5-yl)-1-(4-(6-(trifluoromethyl)pyrimidin-4-yl)piperazin-1-yl)ethanone
• 2-(1,3-benzodioxol-5-yl)-1-[4-[6-(trifluoromethyl)pyrimidin-4-yl]piperazin-1-yl]ethanone
• 2-(2H-1,3-benzodioxol-5-yl)-1-{4-6-(trifluoromethyl)pyrimidin-4-ylpiperazin-1-yl}ethan-1-one

• Inchi： 1S/C18H17F3N4O3/c19-18(20,21)15-9-16(23-10-22-15)24-3-5-25(6-4-24)17(26)8-12-1-2-13-14(7-12)28-11-27-13/h1-2,7,9-10H,3-6,8,11H2
• InChI Key： SOEVITVKRCEPIA-UHFFFAOYSA-N
• SMILES： FC(C1=CC(=NC=N1)N1CCN(C(CC2=CC=C3C(=C2)OCO3)=O)CC1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 557
• XLogP3: 2.3
• Topological Polar Surface Area: 67.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 2-(2H-1,3-benzodioxol-5-yl)-1-{4-6-(trifluoromethyl)pyrimidin-4-ylpiperazin-1-yl}ethan-1-one

Research Brief on 2-(2H-1,3-benzodioxol-5-yl)-1-{4-[6-(trifluoromethyl)pyrimidin-4-yl]piperazin-1-yl}ethan-1-one (CAS: 2034411-27-1)

The compound 2-(2H-1,3-benzodioxol-5-yl)-1-{4-[6-(trifluoromethyl)pyrimidin-4-yl]piperazin-1-yl}ethan-1-one (CAS: 2034411-27-1) has recently emerged as a promising candidate in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique benzodioxole and trifluoromethylpyrimidine moieties, has garnered attention for its potential therapeutic applications, particularly in the modulation of specific biological targets. Recent studies have focused on elucidating its pharmacological properties, mechanism of action, and potential applications in drug discovery.

Recent research has highlighted the compound's interaction with key signaling pathways, particularly those involving kinase inhibition. The trifluoromethylpyrimidine group is known to enhance binding affinity and selectivity, making this compound a valuable scaffold for the development of kinase inhibitors. Preliminary in vitro studies have demonstrated its efficacy in inhibiting specific kinases implicated in cancer and inflammatory diseases, with IC50 values in the nanomolar range. These findings suggest its potential as a lead compound for further optimization.

In addition to its kinase inhibitory activity, the compound's benzodioxole moiety has been associated with neuroprotective effects. Recent investigations have explored its potential in treating neurodegenerative disorders, such as Alzheimer's and Parkinson's diseases. The compound's ability to cross the blood-brain barrier, combined with its favorable pharmacokinetic profile, positions it as a promising candidate for central nervous system (CNS)-targeted therapies. Animal studies have shown reduced neuroinflammation and improved cognitive function in treated models, further supporting its therapeutic potential.

The synthesis and structural optimization of 2-(2H-1,3-benzodioxol-5-yl)-1-{4-[6-(trifluoromethyl)pyrimidin-4-yl]piperazin-1-yl}ethan-1-one have also been a focus of recent research. Novel synthetic routes have been developed to improve yield and purity, while structure-activity relationship (SAR) studies have identified key modifications that enhance potency and reduce off-target effects. These advancements are critical for the compound's progression into preclinical development.

Despite these promising findings, challenges remain in translating this compound into clinical applications. Issues such as metabolic stability, toxicity, and formulation need to be addressed in future studies. However, the growing body of research underscores the compound's versatility and potential across multiple therapeutic areas. Continued investigation into its mechanisms and applications will be essential for realizing its full potential in drug discovery and development.